Cas no 359774-29-1 (3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide)

3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide is a specialized organic compound featuring a brominated naphthalene-substituted phenyl core conjugated with a cyanoacrylamide moiety. Its structural complexity, including the bromo and methoxy functional groups, enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the cyano group and extended π-conjugation may contribute to its utility in materials science, particularly in optoelectronic applications. This compound’s well-defined molecular architecture allows for precise modifications, making it valuable for research in medicinal chemistry and drug discovery. Its stability and synthetic versatility underscore its relevance in advanced organic synthesis.

3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide structure

359774-29-1 structure

Product Name:3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide

CAS No:359774-29-1

MF:C₂₈H₂₁BrN₂O₃

MW:513.381946325302

CID:5446668

PubChem ID:2371212

Update Time:2025-10-28

3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

- 359774-29-1
- (E)-3-[5-bromo-2-(naphthalen-1-ylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)prop-2-enamide
- Z56848734
- 3-{5-bromo-2-[(naphthalen-1-yl)methoxy]phenyl}-2-cyano-N-(4-methoxyphenyl)prop-2-enamide
- AKOS001059936
- EN300-26593543
- 3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide
- Inchi： 1S/C28H21BrN2O3/c1-33-25-12-10-24(11-13-25)31-28(32)22(17-30)15-21-16-23(29)9-14-27(21)34-18-20-7-4-6-19-5-2-3-8-26(19)20/h2-16H,18H2,1H3,(H,31,32)
- InChI Key： JVNCDSHVMVVWFY-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(C#N)=CC1=CC(Br)=CC=C1OCC1=C2C(C=CC=C2)=CC=C1

Computed Properties

Exact Mass: 512.07356g/mol
Monoisotopic Mass: 512.07356g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 34
Rotatable Bond Count: 7
Complexity: 754
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 7
Topological Polar Surface Area: 71.4Å²

Experimental Properties

Density: 1.425±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 728.5±60.0 °C(Predicted)
pka: 10.24±0.70(Predicted)

3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26593543-0.05g		359774-29-1	90%	0.05g	$246.0	2023-09-13

3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An intermolecular C–C coupling reaction of iridium complexes†

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4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide

3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide (CAS No. 359774-29-1): A Comprehensive Overview

3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide (CAS No. 359774-29-1) is a complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as propenamides. Its unique structural features and chemical properties make it a subject of interest for both academic and industrial researchers.

The molecular structure of 3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide is characterized by a brominated phenyl ring, a naphthalenylmethoxy substituent, a cyano group, and an N-(4-methoxyphenyl) amide moiety. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide in various therapeutic areas. One notable application is in the field of cancer research, where this compound has shown promising anti-tumor properties. A study published in the *Journal of Medicinal Chemistry* demonstrated that the compound effectively inhibits the growth of several cancer cell lines, including those resistant to conventional chemotherapy agents.

In addition to its anti-cancer properties, 3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide has been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) found that the compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and Crohn's disease.

The pharmacokinetic properties of 3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide have also been studied extensively. A pharmacokinetic analysis published in the *European Journal of Pharmaceutical Sciences* revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Furthermore, the safety profile of 3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide has been evaluated in preclinical studies. Toxicity assessments conducted in animal models showed that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile supports its potential for further clinical development.

In conclusion, 3-[5-Bromo-2-(1-naphthalenylmethoxy)phenyl]-2-cyano-N-(4-methoxyphenyl)-2-propenamide (CAS No. 359774-29-1) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for drug discovery and development. Ongoing research continues to explore its full potential, with a focus on optimizing its therapeutic efficacy and safety profile for clinical use.